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Cat. No.: B15557860
Get Quote
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The following guide provides essential safety and logistical information for the proper disposal
of Saflufenacil-d7 in a laboratory setting. Adherence to these procedures is critical for ensuring
the safety of laboratory personnel, protecting the environment, and maintaining regulatory
compliance. Saflufenacil is classified as very toxic to aquatic life with long-lasting effects,
necessitating its disposal as hazardous waste.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including chemical-resistant gloves, safety goggles or a face
shield, and a lab coat.[1][3] All handling and waste consolidation should be performed in a well-
ventilated area or a chemical fume hood.[2][3] Avoid generating dust and prevent the chemical
from entering drains or waterways.[2][3]

Waste Classification and Segregation

Pesticide wastes are regulated, and improper disposal is a violation of federal law.[1][4]
Saflufenacil-d7 waste, including pure substance, contaminated materials, and rinsate, must be
classified and handled as hazardous waste.

e Do Not Mix: Do not mix Saflufenacil-d7 waste with other chemical waste streams unless
explicitly instructed by your institution's Environmental Health and Safety (EHS) department.
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o Segregate Incompatibles: Keep waste containers separated from incompatible materials to
prevent dangerous reactions.[5][6]

Step-by-Step Disposal Protocol

o Waste Collection:

o Collect all Saflufenacil-d7 waste, including excess or expired compounds, contaminated
lab supplies (e.qg., pipette tips, weigh boats, gloves), and spill cleanup materials, in a
designated and compatible hazardous waste container.[3][7]

o The container must be in good condition, made of a material compatible with the chemical,
and have a secure, leak-proof lid.[7][8]

e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."[7]

o The label must include the full chemical name ("Saflufenacil-d7"), a list of all constituents,
the accumulation start date, and the responsible researcher's name and contact
information.[5][7]

o Storage (Satellite Accumulation):

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[5]

o This area must be at or near the point of generation and under the control of laboratory
personnel.[7]

o Use secondary containment, such as a tray, to catch any potential leaks.[6]
» Final Disposal:

o Arrange for pickup and disposal through your institution's EHS department or a licensed
hazardous waste contractor.[1]
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o Never dispose of Saflufenacil-d7 down the drain or in the regular trash.[7][9]

Decontamination and Empty Container Disposal

Empty containers that once held Saflufenacil-d7 must be properly decontaminated before
disposal to be considered non-hazardous.

Experimental Protocol: Triple-Rinsing Procedure[4][8][10]

« Initial Drain: Empty the container of all contents into the designated hazardous waste
collection container. Allow it to drain for an additional 30 seconds after the flow has been
reduced to drops.[10]

» First Rinse: Add a suitable solvent (e.g., water, as specified by your EHS office) until the
container is approximately 20-25% full. Securely cap the container.[10]

» Agitate: Vigorously shake or agitate the container for at least 30 seconds to ensure the
solvent contacts all interior surfaces.[10]

o Collect Rinsate: Pour the rinsate (the rinse water) into your hazardous waste container. Allow
the container to drain completely.[10]

» Repeat: Repeat the rinsing process (steps 2-4) two more times.[4][10]

o Final Preparation: After the final rinse, allow the container to air dry completely. Deface or
remove the original product label.[9] The triple-rinsed container may now be disposed of as
regular solid waste, though you must confirm this with your local EHS guidelines.[9]

Spill Management

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[3]
Dike and contain the spill with an inert absorbent material like sand or earth.[4] Collect the
absorbent material and spilled substance using spark-proof tools and place it in a sealed,
labeled container for disposal as hazardous waste.[3] Wash the affected area with soap and
water after cleanup.[4]

Quantitative Data Summary
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The following table summarizes key data that informs the classification of Saflufenacil as a
hazardous substance requiring specialized disposal.

Parameter Value / Classification Source
Aquatic Hazard (Acute) Category 1 [1]
Aguatic Hazard (Chronic) Category 1 [1]

H410: Very toxic to aquatic life
GHS Hazard Statement ) ) [1][2]
with long lasting effects.

- ) Oncorhynchus mykiss
Toxicity to Fish _
(rainbow trout): > 120 mg/I

Biodegradability Not readily biodegradable. [1]

Log Pow (n-octanol/water) 2.6 [11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Saflufenacil-d7 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Saflufenacil-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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